Cas no 18276-42-1 (Silacyclohexan-4-one, 1,1-dimethyl-)

• Product Name: Silacyclohexan-4-one, 1,1-dimethyl-
• CAS No: 18276-42-1
• MF: C₇H₁₄OSi
• MW: 142.270963191986
• CID: 1381558
• PubChem ID: 547017
• Update Time: 2025-06-08

Silacyclohexan-4-one, 1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Silacyclohexan-4-one, 1,1-dimethyl-
• 1,1-Dimethylsilacyclohexan-4-one
• 1,1-dimethylsilinan-4-one
• 1,1-Dimethyl-4-silinanone #
• DTXSID30338161
• EN300-6194023
• AT29199
• 4,4-dimethyl-4-silacyclohexanone
• SCHEMBL5529051
• 1,1-dimethyl-1-silacyclohexa-4-one
• 18276-42-1

• Inchi： 1S/C7H14OSi/c1-9(2)5-3-7(8)4-6-9/h3-6H2,1-2H3
• InChI Key： YJWAMCPLZPXFCB-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(CC1)=O

Computed Properties

• Exact Mass: 142.08142
• Monoisotopic Mass: 142.081391600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Silacyclohexan-4-one, 1,1-dimethyl-

Silacyclohexan-4-one, 1,1-dimethyl-

Silacyclohexan-4-one, 1,1-dimethyl (CAS No. 18276-42-1) is a unique organosilicon compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its silacycle structure, which combines the properties of silicon and carbon atoms in a cyclic framework. The silacyclohexanone core provides a versatile platform for various chemical transformations, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of silacyclohexanone derivatives in catalytic processes and as precursors for advanced materials. For instance, researchers have explored the use of silacyclohexanone in the development of novel siloxane polymers with enhanced thermal stability and mechanical properties. These polymers find applications in high-performance coatings and electronic devices.

The synthesis of silacyclohexanone derivatives has been optimized through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate the formation of the silacycle ring. This method not only enhances the efficiency of the reaction but also allows for greater control over the stereochemistry of the product. Such advancements have significantly contributed to the scalability of silacyclohexanone production, making it more accessible for industrial applications.

In terms of chemical properties, silacyclohexanone exhibits unique reactivity due to the presence of both silicon and oxygen atoms within its structure. The silicon atom introduces electron-withdrawing effects, which influence the reactivity of the carbonyl group. This makes silacyclohexanone derivatives highly versatile in organic transformations, such as nucleophilic additions and cycloadditions.

One of the most promising areas for silacyclohexanone applications is in drug discovery. Researchers have utilized this compound as a building block for designing bioactive molecules with potential therapeutic effects. For example, certain derivatives have shown promise as inhibitors of key enzymes involved in metabolic disorders.

Furthermore, silacyclohexanone-based materials have been investigated for their potential in energy storage technologies. By incorporating these compounds into electrode materials, scientists aim to improve the performance and longevity of batteries and supercapacitors.

In conclusion, silacyclohexanone (CAS No. 18276-42-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis and materials science research.